Cas no 1420824-31-2 (2-Chloro-5-(2-furyl)thieno2,3-dpyrimidin-4(3H)-one)

2-Chloro-5-(2-furyl)thieno[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound featuring a fused thienopyrimidinone core with a chloro substituent at the 2-position and a furyl group at the 5-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in medicinal chemistry and material science. Its reactive chloro group enables further functionalization via nucleophilic substitution, while the furyl moiety enhances potential for diversity-oriented synthesis. The compound’s rigid scaffold may contribute to binding affinity in biologically active molecules, making it valuable for pharmaceutical research. Its well-defined crystalline properties facilitate characterization and purity control, ensuring reproducibility in downstream applications.

2-Chloro-5-(2-furyl)thieno2,3-dpyrimidin-4(3H)-one structure

1420824-31-2 structure

Product Name:2-Chloro-5-(2-furyl)thieno2,3-dpyrimidin-4(3H)-one

CAS No:1420824-31-2

MF:C₁₀H₅ClN₂O₂S

MW:252.676899671555

CID:2182323

PubChem ID:71646493

Update Time:2025-05-21

2-Chloro-5-(2-furyl)thieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-(furan-2-yl)thieno[2,3-d]pyrimidin-4(3h)-one
- 2-chloro-5-(2-furyl)thieno[2,3-d]pyrimidin-4(3H)-one
- 2-chloro-5-(furan-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
- 2-chloro-5-(furan-2-yl)-3H-thieno[2,3-d]pyrimidin-4-one
- 1420824-31-2
- DB-260913
- AKOS015997551
- 2-Chloro-5-(2-furyl)thieno2,3-dpyrimidin-4(3H)-one
- Inchi： 1S/C10H5ClN2O2S/c11-10-12-8(14)7-5(4-16-9(7)13-10)6-2-1-3-15-6/h1-4H,(H,12,13,14)
- InChI Key： CBKAPQIPIMOKSO-UHFFFAOYSA-N
- SMILES： ClC1=NC2=C(C(N1)=O)C(=CS2)C1=CC=CO1

Computed Properties

Exact Mass: 251.9760263Da
Monoisotopic Mass: 251.9760263Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 350
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 82.8Å²

2-Chloro-5-(2-furyl)thieno2,3-dpyrimidin-4(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C134600-50mg	2-Chloro-5-(2-furyl)thieno[2,3-d]pyrimidin-4(3H)-one	1420824-31-2		50mg	$ 95.00	2022-06-06
TRC	C134600-100mg	2-Chloro-5-(2-furyl)thieno[2,3-d]pyrimidin-4(3H)-one	1420824-31-2		100mg	$ 155.00	2022-06-06